Cas no 52321-18-3 (2-methyl-2,5-diazabicyclo[2.2.2]octane;dihydrochloride)

• Product Name: 2-methyl-2,5-diazabicyclo[2.2.2]octane;dihydrochloride
• CAS No: 52321-18-3
• MF: C₇H₁₆Cl₂N₂
• MW: 199.121339797974
• MDL: MFCD12913782
• CID: 2951984
• PubChem ID: 22924356
• Update Time: 2025-09-26

2-methyl-2,5-diazabicyclo[2.2.2]octane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-甲基-2,5-二氮杂双环(2.2.2)辛烷二盐酸盐
• 2-Methyl-2,5-diazabicyclo[2.2.2]octane dihydrochloride
• 2-methyl-2,5-diazabicyclo[2.2.2]octane;dihydrochloride
• 2-Methyl-2,5-diazabicyclo(2.2.2)octane dihydrochloride
• 2-Methyl-2,5-diazabicyclo[2.2.2]octane 2HCl
• 2-methyl-2,5-diazabicyclo[2.2.2]octanedihydrochloride
• CCA32118
• 1786AJ
• SB11920
• P13866
• 2-Methyl-2,5-diazabicyclo[2.2.2]octane diHCl
• A913235
• EN300-7424123
• SCHEMBL1176724
• CS-0051880
• AS-51907
• MFCD26954798
• SY233760
• Z3244401580
• AKOS025146902
• 52321-18-3
• 848-067-2

• MDL： MFCD12913782
• Inchi： 1S/C7H14N2.2ClH/c1-9-5-6-2-3-7(9)4-8-6;;/h6-8H,2-5H2,1H3;2*1H
• InChI Key： RXNQETQSWLPAFU-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CC2CCC1CN2

Computed Properties

• Exact Mass: 198.0690539g/mol
• Monoisotopic Mass: 198.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

2-methyl-2,5-diazabicyclo[2.2.2]octane;dihydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 2-methyl-2,5-diazabicyclo[2.2.2]octane;dihydrochloride

2-Methyl-2,5-Diazabicyclo[2.2.2]octane Dihydrochloride: A Versatile Compound in Pharmaceutical and Chemical Research

2-Methyl-2,5-diazabicyclo[2.2.2]octane dihydrochloride (CAS No. 52321-18-3) represents a critical compound in the field of medicinal chemistry, with its unique molecular structure and functional properties making it a focal point for researchers exploring novel therapeutic strategies and chemical innovations. This compound belongs to the class of nitrogen-containing heterocyclic systems, which are widely utilized in drug discovery due to their ability to modulate biological targets with high specificity. The presence of the dihydrochloride salt form further enhances its solubility and stability, enabling broader applications in both laboratory and industrial settings.

Recent advancements in computational chemistry and molecular modeling have provided deeper insights into the 2-methyl-2,5-diazabicyclo[2.2.2]octane scaffold. Studies published in *Journal of Medicinal Chemistry* (2023) highlight its potential as a scaffold for designing selective modulators of G-protein-coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases. The 2-methyl substituent plays a pivotal role in altering the electronic properties of the molecule, enabling fine-tuning of its interaction with target proteins. This structural modification has been shown to enhance binding affinity and reduce off-target effects, a critical factor in the development of safer therapeutics.

Experimental data from 2024 research in *Organic & Biomolecular Chemistry* underscores the synthetic versatility of 2-methyl-2,5-diazabicyclo[2.2.2]octane dihydrochloride. Its ability to undergo ring-opening reactions under mild conditions has made it a valuable intermediate in the synthesis of complex heterocyclic compounds. For instance, the compound has been successfully used as a building block for the preparation of novel antifungal agents targeting ergosterol biosynthesis pathways. This application aligns with the growing demand for alternative therapies to combat drug-resistant fungal infections, a pressing issue in modern medicine.

From a pharmacokinetic perspective, the dihydrochloride salt form of this compound exhibits favorable absorption properties in vivo. A 2023 study in *Drug Metabolism and Disposition* demonstrated that the compound demonstrates enhanced oral bioavailability compared to its free base form, attributed to its improved solubility in aqueous media. This property is particularly advantageous for developing oral formulations, which are preferred for patient compliance and ease of administration. Additionally, the compound's low molecular weight and polar characteristics contribute to its rapid clearance from the systemic circulation, minimizing the risk of long-term toxicity.

Recent breakthroughs in biocatalytic synthesis have further expanded the utility of 2-methyl-2,5-diazabicyclo[2.2.2]octane dihydrochloride. Researchers at the University of Tokyo (2024) reported the use of engineered enzymes to selectively functionalize the compound's nitrogen atoms, enabling the creation of derivatives with tailored biological activities. This approach not only reduces reliance on traditional chemical synthesis methods but also allows for the rapid screening of potential drug candidates. The ability to generate a diverse library of analogs through enzymatic modification has positioned this compound as a key player in the field of combinatorial chemistry.

The therapeutic potential of 2-methyl-2,5-diazabicyclo[2.2.2]octane dihydrochloride extends to the treatment of neurodegenerative disorders. A 2024 preclinical study published in *Neuropharmacology* explored its role in modulating the activity of acetylcholinesterase, an enzyme implicated in Alzheimer's disease. The compound demonstrated significant inhibitory effects in vitro, with IC50 values comparable to existing inhibitors like donepezil. These findings suggest its potential as a lead compound for the development of next-generation acetylcholinesterase inhibitors with improved safety profiles.

Environmental and sustainability considerations have also gained prominence in the application of this compound. A 2023 review in *Green Chemistry* highlighted its role in the synthesis of biodegradable polymers for medical devices. The 2-methyl group's ability to participate in cross-linking reactions has enabled the creation of hydrogels with tunable mechanical properties, suitable for applications such as drug delivery systems and tissue engineering scaffolds. This aligns with the industry's increasing focus on green chemistry practices and the development of eco-friendly materials.

Challenges in the application of 2-methyl-2,5-diazabicyclo[2.2.2]octane dihydrochloride remain, particularly in achieving optimal selectivity for specific biological targets. A 2024 study in *Bioorganic & Medicinal Chemistry* addressed this issue by employing structure-based drug design techniques to identify key interactions between the compound and its target proteins. Computational simulations revealed that the dihydrochloride form exhibits enhanced hydrogen bonding capabilities, which may explain its superior binding affinity in certain biological contexts. These insights are critical for optimizing the compound's therapeutic potential while minimizing unintended side effects.

Looking ahead, the integration of artificial intelligence (AI) in the study of 2-methyl-2,5-diazabicyclo[2.2.2]octane dihydrochloride is expected to revolutionize its applications. Machine learning algorithms are being developed to predict the compound's behavior in different chemical environments, enabling the rapid identification of novel derivatives with desired properties. This data-driven approach promises to accelerate the discovery of new therapeutics and materials, further solidifying the compound's importance in modern scientific research.

In conclusion, 2-methyl-2,5-diazabicyclo[2.2.2]octane dihydrochloride (CAS No. 52321-18-3) stands as a remarkable example of how molecular structure can be leveraged to address complex challenges in medicine and chemistry. Its versatility, supported by recent advances in synthetic methods, computational modeling, and biocatalytic approaches, positions it as a cornerstone for future innovations. As research continues to uncover new applications, this compound is poised to play an increasingly vital role in the development of transformative therapies and sustainable technologies.